Cas no 1864985-33-0 (1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine)

1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine is a synthetic organic compound with a unique structure featuring a pyrazole ring substituted with a methylthiophenyl group. This compound exhibits notable stability and reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. Its well-defined structure and favorable physical properties contribute to its effectiveness in various chemical reactions.
1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine structure
1864985-33-0 structure
Product Name:1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
CAS No:1864985-33-0
MF:C9H11N3S
MW:193.268739938736
CID:5710568
PubChem ID:130558686
Update Time:2025-07-14

1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
    • 1864985-33-0
    • EN300-1107534
    • Inchi: 1S/C9H11N3S/c1-7-4-8(6-13-7)5-12-3-2-9(10)11-12/h2-4,6H,5H2,1H3,(H2,10,11)
    • InChI Key: LZXOFRUGEYJCIQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C=C1C)CN1C=CC(N)=N1

Computed Properties

  • Exact Mass: 193.06736854g/mol
  • Monoisotopic Mass: 193.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 72.1Ų

1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1107534-0.05g
1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
1864985-33-0 95%
0.05g
$888.0 2023-10-27
Enamine
EN300-1107534-0.1g
1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
1864985-33-0 95%
0.1g
$930.0 2023-10-27
Enamine
EN300-1107534-0.25g
1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
1864985-33-0 95%
0.25g
$972.0 2023-10-27
Enamine
EN300-1107534-0.5g
1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
1864985-33-0 95%
0.5g
$1014.0 2023-10-27
Enamine
EN300-1107534-1.0g
1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
1864985-33-0
1g
$1414.0 2023-06-10
Enamine
EN300-1107534-2.5g
1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
1864985-33-0 95%
2.5g
$2071.0 2023-10-27
Enamine
EN300-1107534-5.0g
1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
1864985-33-0
5g
$4102.0 2023-06-10
Enamine
EN300-1107534-10.0g
1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
1864985-33-0
10g
$6082.0 2023-06-10
Enamine
EN300-1107534-1g
1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
1864985-33-0 95%
1g
$1057.0 2023-10-27
Enamine
EN300-1107534-5g
1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine
1864985-33-0 95%
5g
$3065.0 2023-10-27

Additional information on 1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine

1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine: A Comprehensive Overview

1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine, a compound with the CAS number 1864985-33-0, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and promising biological activities. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is known for its versatility in chemical synthesis and wide-ranging applications in drug discovery. The integration of a methylthiophene moiety further enhances its potential as a bioactive molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of 1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled the optimization of its synthesis pathway, leading to higher yields and improved purity. The compound's structure is characterized by the presence of a pyrazole ring fused with an amine group, which contributes to its ability to act as a ligand in metalloenzyme inhibition studies. Additionally, the methylthiophene substituent introduces electron-donating properties, which can modulate the compound's reactivity and bioavailability.

From a physical standpoint, 1864985-33-0 exhibits distinct solubility profiles depending on the solvent system. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Stability studies have shown that the compound remains stable under neutral conditions but undergoes hydrolysis under strongly acidic or basic environments, highlighting the importance of controlled storage conditions.

The biological activity of 1-[(5-Methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Furthermore, research has revealed its ability to modulate cellular signaling pathways associated with neurodegenerative diseases, suggesting its potential as a candidate for Alzheimer's disease therapeutics. Recent findings published in reputable journals have also explored its role as an antimicrobial agent, particularly against multidrug-resistant bacterial strains.

In terms of pharmacokinetics, 1864985-33-0 exhibits moderate absorption rates following oral administration, with significant first-pass metabolism observed in preclinical models. Its bioavailability can be enhanced through formulation strategies such as lipid-based delivery systems or controlled-release mechanisms. These insights are crucial for translating laboratory findings into clinical applications.

The integration of computational chemistry tools has further elucidated the molecular interactions of 1864985-CAS 1864985 with target proteins. Molecular docking studies have identified key residues responsible for binding affinity, providing valuable insights for structure-based drug design. Additionally, quantum mechanical calculations have shed light on the electronic properties of the compound, which are critical for understanding its reactivity and selectivity.

Looking ahead, ongoing research is focused on exploring the combinatorial effects of 1864985-CAS 1864985 with other bioactive molecules to enhance therapeutic efficacy while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical and clinical trials.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent